Cas no 2225169-87-7 (1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid)
1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid is a boronic acid derivative widely utilized in Suzuki-Miyaura cross-coupling reactions, a key methodology in organic synthesis for forming carbon-carbon bonds. The presence of the 4-chlorophenyl group enhances its reactivity and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex heterocyclic frameworks. Its boronic acid functionality ensures compatibility with a range of aryl halides, enabling efficient synthesis of biaryl and heteroaryl compounds. The compound is particularly useful in pharmaceutical and materials science research due to its stability under standard handling conditions and consistent performance in coupling reactions. Proper storage under inert conditions is recommended to maintain its integrity.
2225169-87-7 structure
Product Name:1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid
1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid
- Boronic acid, B-[1-(4-chlorophenyl)-1H-pyrazol-4-yl]-
- (1-(4-Chlorophenyl)-1H-pyrazol-4-yl)boronic acid
- AKOS015947061
- 2225169-87-7
-
- Inchi: 1S/C9H8BClN2O2/c11-8-1-3-9(4-2-8)13-6-7(5-12-13)10(14)15/h1-6,14-15H
- InChI Key: OBSRKYRFKHMNHF-UHFFFAOYSA-N
- SMILES: B(C1=CN(C2=CC=C(Cl)C=C2)N=C1)(O)O
Computed Properties
- Exact Mass: 222.0367354g/mol
- Monoisotopic Mass: 222.0367354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3Ų
1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C908074-5mg |
1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid |
2225169-87-7 | 95% | 5mg |
¥898.20 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C908074-25mg |
1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid |
2225169-87-7 | 95% | 25mg |
¥1,980.00 | 2022-09-29 |
1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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